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Compound of Interest

Compound Name: Solasurine

Cat. No.: B12102565

Disclaimer: Scientific literature on the specific therapeutic targets of Solasurine is currently
limited. The primary research available points towards its interaction with the main protease of
the SARS-CoV-2 virus. However, due to the structural similarity of Solasurine to other well-
researched steroidal alkaloids from Solanum species, namely Solasonine and Solasodine, this
guide will focus on the established anticancer therapeutic targets of these related compounds.
The information presented here on Solasonine and Solasodine can provide a valuable
framework for future research into the potential therapeutic applications of Solasurine.

Executive Summary

Solasurine, a steroidal alkaloid, has been identified as a potential interactor with the C3-like
protease of SARS-CoV-2, suggesting a possible role as an antiviral agent.[1] However, a
significant body of research on the structurally similar compounds, Solasonine and Solasodine,
has revealed potent anticancer activities through the modulation of several key signaling
pathways involved in cell proliferation, survival, and metastasis. This guide provides a
comprehensive overview of the therapeutic targets of Solasonine and Solasodine, presenting
guantitative data on their cytotoxic effects, detailed experimental protocols for key assays, and
visual representations of the signaling pathways they modulate. The primary signaling
pathways implicated in the anticancer effects of these alkaloids include the PI3K/Akt, MAPK,
NF-kB, and Hedgehog/Glil pathways.
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Anticancer Activity of Solasonine and Solasodine:
Quantitative Analysis

The cytotoxic effects of Solasonine and Solasodine have been evaluated against a range of
cancer cell lines. The half-maximal inhibitory concentration (IC50) values, which represent the
concentration of a drug that is required for 50% inhibition in vitro, are summarized in the tables
below.

Table 1: IC50 Values of Solasonine in Various Cancer
Cell Lines
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Exposure Time

Cancer Type Cell Line IC50 (uM) (h) Reference
Gastric Cancer SGC-7901 18 24
Not explicitly
stated, but
Lung Cancer H446 significant 24 [2]
apoptosis at 13.6
UM
Bladder Cancer T24 ~50 48 [3]
Bladder Cancer 5637 ~80 48 [3]
Colorectal
SW620 35.52 24 4]
Cancer
Colorectal
SW480 44.16 24 [4]
Cancer
Lung
A549 44.18 24 [4]

Adenocarcinoma

Gastric Cancer MGCB803 46.72 24 [4]
Not explicitly
) stated, but
Pancreatic _
PANC-1 apoptosis 24 [5]
Cancer
observed at 25
and 50 uM
Not explicitly
) stated, but
Pancreatic )
CFPAC-1 apoptosis 24 [5]
Cancer
observed at 25
and 50 pM
Not explicitly
Acute Monocytic stated, but N
] THP-1 ) ) Not specified [6]
Leukemia proliferation
inhibited
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Not explicitly
Acute Monocytic stated, but N
] MV4-11 ) ) Not specified [6]
Leukemia proliferation
inhibited

Table 2: IC50 Values of Solasodine in Various Cancer
Cell Lines

Exposure Time

Cancer Type Cell Line IC50 (pM) (h) Reference
Cervical Cancer HelLa 12,17+ 3.3 Not specified [7]
Colorectal ) o

HCT116 Varies with time 24,48, 72 [8]
Cancer
Colorectal ) o

HT-29 Varies with time 24,48, 72 [8]
Cancer
Colorectal ) o

SW480 Varies with time 24,48, 72 [8]
Cancer
Prostate Cancer PC3 Not specified Not specified 9]
Breast Cancer MCF-7 Not specified Not specified 9]

Human Myeloid N N
) U937 Not specified Not specified [9]
Leukemia

Key Signaling Pathways and Therapeutic Targets

Solasonine and Solasodine exert their anticancer effects by modulating multiple signaling
pathways that are crucial for tumor growth and survival.

PI3K/Akt Signhaling Pathway

The PI3K/Akt pathway is a critical regulator of cell survival, proliferation, and growth. Its
aberrant activation is a common feature in many cancers. Both Solasonine and Solasodine
have been shown to inhibit this pathway.[3][8][10][11]
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e Mechanism of Action: These compounds typically lead to a decrease in the phosphorylation
of Akt (p-Akt), which is the active form of the protein. This, in turn, affects downstream
targets of Akt, leading to the induction of apoptosis and inhibition of cell proliferation.[12][13]
Solasodine has been shown to downregulate p-PI3K and p-AKT in colorectal cancer cells.[8]
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Caption: Inhibition of the PI3K/Akt signaling pathway by Solasonine/Solasodine.

MAPKI/ERK Signaling Pathway

The MAPK/ERK pathway is another crucial signaling cascade that regulates cell proliferation,
differentiation, and survival. Solasonine has been demonstrated to inhibit this pathway in
bladder cancer cells by decreasing the phosphorylation of ERK, P38, and MEK1/2.[3]
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Caption: Solasonine-mediated inhibition of the MAPK/ERK signaling pathway.

NF-kB Signaling Pathway

The NF-kB signaling pathway plays a key role in inflammation, immunity, and cell survival. Its
constitutive activation is linked to cancer development and chemoresistance. Solasodine has
been shown to target NF-kB signaling to overcome multidrug resistance in cancer by inhibiting

the nuclear translocation of the p65 subunit.[14][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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